N-propylquinolin-8-amine
Overview
Description
N-propylquinolin-8-amine, also known as 8-Quinolinamine, is a chemical compound that has been studied for its potential applications in scientific research. This compound is of interest due to its unique structure and potential biological activity.
Mechanism of Action
The mechanism of action of N-propylquinolin-8-amine is not fully understood, but it is believed to interact with specific biological targets in cells. Studies have suggested that this compound may have activity against certain enzymes and receptors, which could be useful in developing new drugs.
Biochemical and Physiological Effects:
Research has shown that N-propylquinolin-8-amine has various biochemical and physiological effects. Studies have suggested that this compound may have anti-inflammatory, antioxidant, and anticancer properties. It has also been shown to have activity against certain bacterial and fungal strains.
Advantages and Limitations for Lab Experiments
One advantage of using N-propylquinolin-8-amine in lab experiments is its potential as a versatile tool for investigating various biological processes. However, there are also limitations to its use, such as its potential toxicity and the need for further research to fully understand its mechanisms of action.
Future Directions
There are several future directions for research involving N-propylquinolin-8-amine. One area of interest is in developing new drugs based on its unique structure and potential biological activity. Another direction is in investigating its potential as a tool for studying various biological processes, such as protein-protein interactions and gene expression. Additionally, further research is needed to fully understand its mechanisms of action and potential side effects.
Synthesis Methods
The synthesis of N-propylquinolin-8-amine can be achieved through a multi-step process. One common method involves the reaction of 8-hydroxyquinoline with propylamine in the presence of a catalyst such as palladium on carbon. The resulting product is then purified through various techniques such as column chromatography.
Scientific Research Applications
N-propylquinolin-8-amine has been studied for its potential applications in various scientific research fields. One area of interest is in medicinal chemistry, where this compound has been investigated for its potential as a therapeutic agent for various diseases.
properties
IUPAC Name |
N-propylquinolin-8-amine |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H14N2/c1-2-8-13-11-7-3-5-10-6-4-9-14-12(10)11/h3-7,9,13H,2,8H2,1H3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
OEWPDALKKGDTMT-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCNC1=CC=CC2=C1N=CC=C2 |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H14N2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
186.25 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N-propylquinolin-8-amine | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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